Cas no 1706458-36-7 (5-Iodo-4,6-dimethyl-3-nitro-1H-pyridin-2-one)

• Product Name: 5-Iodo-4,6-dimethyl-3-nitro-1H-pyridin-2-one
• CAS No: 1706458-36-7
• MF: C₇H₇IN₂O₃
• MW: 294.046553850174
• CID: 5220222
• Update Time: 2025-07-24

5-Iodo-4,6-dimethyl-3-nitro-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-4,6-dimethyl-3-nitro-1H-pyridin-2-one

• Inchi： 1S/C7H7IN2O3/c1-3-5(8)4(2)9-7(11)6(3)10(12)13/h1-2H3,(H,9,11)
• InChI Key： VBWQMVODFHKMDI-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(I)C(C)=C1[N+]([O-])=O

Additional information on 5-Iodo-4,6-dimethyl-3-nitro-1H-pyridin-2-one

Comprehensive Overview of 5-Iodo-4,6-dimethyl-3-nitro-1H-pyridin-2-one (CAS No. 1706458-36-7)

5-Iodo-4,6-dimethyl-3-nitro-1H-pyridin-2-one (CAS No. 1706458-36-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an iodo substituent and a nitro group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel antimicrobial and anti-inflammatory agents. The compound's pyridin-2-one core is a key motif in many biologically active molecules, further enhancing its relevance in modern medicinal chemistry.

One of the most frequently searched questions about 5-Iodo-4,6-dimethyl-3-nitro-1H-pyridin-2-one revolves around its synthetic routes and purification methods. Recent studies highlight the use of palladium-catalyzed cross-coupling reactions to modify the iodo group, enabling the creation of diverse derivatives. This flexibility aligns with the growing demand for tailor-made heterocycles in precision medicine. Additionally, the compound's stability under various pH conditions makes it a candidate for prodrug development, a hot topic in pharmaceutical formulation.

From an analytical perspective, CAS No. 1706458-36-7 exhibits distinct spectroscopic properties that facilitate its identification. Nuclear Magnetic Resonance (NMR) studies reveal characteristic shifts for the methyl groups at positions 4 and 6, while mass spectrometry confirms its molecular weight with high precision. These features are crucial for quality control in industrial-scale production, addressing another common query among researchers regarding batch-to-batch consistency of specialty chemicals.

Environmental and regulatory considerations are also prominent in discussions about 5-Iodo-4,6-dimethyl-3-nitro-1H-pyridin-2-one. While not classified as hazardous under current guidelines, its nitroaromatic moiety necessitates careful handling to prevent unintended byproducts. This aspect resonates with the broader trend of green chemistry, where scientists seek to minimize waste and energy consumption during synthesis. Recent innovations in catalytic reduction techniques offer promising pathways to mitigate these challenges.

In material science, the compound's crystalline properties have sparked interest for potential applications in organic electronics. Its ability to form stable charge-transfer complexes could contribute to advancements in flexible semiconductors—a field gaining traction due to the rise of wearable technology. Computational studies suggest that modifications to the pyridin-2-one scaffold could further optimize these electronic characteristics.

The commercial availability of CAS No. 1706458-36-7 through specialty chemical suppliers has expanded its accessibility for academic and industrial labs. However, researchers often inquire about storage conditions and shelf life—topics thoroughly addressed in technical datasheets. Best practices recommend anhydrous environments and protection from light to maintain stability, reflecting broader concerns about compound degradation in long-term studies.

Looking ahead, the integration of 5-Iodo-4,6-dimethyl-3-nitro-1H-pyridin-2-one into combinatorial chemistry libraries may accelerate drug discovery pipelines. Its structural features align with current fragment-based drug design strategies, where small molecular building blocks are assembled into lead compounds. This approach has gained momentum with the advent of AI-assisted molecular modeling, creating synergies between experimental and computational methodologies.

For those investigating structure-activity relationships, the compound serves as an excellent case study in substituent effects. The electron-withdrawing nitro group and the bulky iodo atom create distinct electronic and steric environments that influence reactivity patterns. Such insights are invaluable for designing next-generation enzyme inhibitors targeting metabolic pathways.

In conclusion, 5-Iodo-4,6-dimethyl-3-nitro-1H-pyridin-2-one (CAS No. 1706458-36-7) represents a versatile scaffold with multifaceted applications. Its ongoing exploration underscores the importance of heterocyclic chemistry in addressing contemporary challenges across life sciences and materials engineering. As research methodologies evolve, this compound will likely remain at the forefront of innovation in molecular design and functional material development.